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Compound of Interest

Compound Name: 2,4-Heptadiene

Cat. No.: B15475853

An In-depth Technical Guide to (Z,2)-2,4-Heptadiene

Introduction

(Z,2)-2,4-Heptadiene, also known as cis-2,cis-4-heptadiene, is a conjugated diene with the
molecular formula C7H12.[1][2] As one of the stereoisomers of 2,4-heptadiene, its distinct
geometric arrangement influences its physical properties and chemical reactivity.[2][3][4][5]
This guide provides a comprehensive overview of its structural formula, physicochemical
properties, and a detailed experimental protocol for its synthesis, tailored for researchers and
professionals in organic chemistry and drug development.

Chemical Structure and Properties

The structure of (Z,2)-2,4-Heptadiene features a seven-carbon chain with two double bonds
located at the second and fourth positions. The "(Z,Z2)" designation indicates that the
substituent groups on each double bond are on the same side (cis configuration).

IUPAC Name: (2Z,4Z)-hepta-2,4-diene[1] Synonyms: cis-2,cis-4-heptadiene[1][2] Molecular
Formula: C7H12[1][2] InChIKey: XTILXXCARCJVPJ-VKLRWAGZSA-N[1][2]

Physicochemical Data

A summary of the key computed and experimental properties of (Z,Z)-2,4-Heptadiene is
presented below.
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Property Value Source

Molecular Weight 96.17 g/mol PubChem[1]

Monoisotopic Mass 96.093900383 Da PubChem[1]

XLogP3 2.7 PubChem[1]

Kovats Retention Index (Semi- NIST Mass Spectrometry Data
754.6, 749.9

standard non-polar) Center[1]

Note: A comprehensive list of physical properties such as boiling point, enthalpy of
vaporization, and critical temperature for 2,4-Heptadiene isomers is available in chemical
databases like Cheméo, though specific values for the (Z,Z) isomer may vary.[6]

Synthesis of (Z,Z)-2,4-Heptadiene

The stereoselective synthesis of (Z,2)-2,4-Heptadiene can be achieved through the reduction
of a suitable alkyne precursor. The following protocol is based on the hydralumination of 2-
hepten-4-yne, which provides a pathway to the (Z,Z) isomer.

Experimental Protocol: Synthesis via Hydralumination

This method involves the preparation of an enyne intermediate followed by a stereoselective
reduction.

Materials:

Propylene oxide

Ethynylmagnesium bromide

p-Toluenesulfonyl chloride (TsClI)

Pyridine

Sodium amide (NaNHz)

Ethyl bromide (EtBr)
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Diisobutylaluminum hydride (DIBAL-H) in hexane
Anhydrous diethyl ether

Hexane

Saturated ammonium chloride solution

Anhydrous magnesium sulfate (MgSQOa)

Methodology:

Preparation of 1-pentyn-3-ol: Ethynylation of propylene oxide is carried out using a Grignard
reagent like ethynylmagnesium bromide in an anhydrous ether solution under an inert
atmosphere. The reaction is quenched with a saturated ammonium chloride solution to yield
1-pentyn-3-ol after workup and purification.

Tosylation: The resulting alcohol (1-pentyn-3-ol) is then tosylated using p-toluenesulfonyl
chloride in pyridine to form the corresponding tosylate.

Elimination to form 3-Penten-1-yne: The tosylate undergoes base-catalyzed elimination with
a strong base such as sodium amide to produce a mixture of (E)- and (Z)-3-penten-1-ynes.

Alkylation to form 2-Hepten-4-yne: The terminal alkyne of the 3-penten-1-yne mixture is
alkylated with ethyl bromide. This step introduces the additional two carbons required for the
heptadiene backbone, resulting in a mixture of (E)- and (Z)-2-hepten-4-yne.

Stereoselective Hydralumination-Hydrolysis: The mixture of 2-hepten-4-yne diastereomers is
subjected to hydralumination using diisobutylaluminum hydride (DIBAL-H) in hexane. The
bulky DIBAL-H reagent selectively adds across the alkyne. Subsequent hydrolysis of the
resulting organoaluminum intermediate yields (Z,Z)-2,4-heptadiene.[7] Careful monitoring of
the reaction is crucial, as the reaction rates for the E and Z diastereomers can differ, allowing
for stereoselective synthesis.[7]

Purification: The final product is purified by fractional distillation to isolate the (Z,2)-2,4-
heptadiene isomer.
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Visualization of Synthetic Pathway

The following diagram illustrates the key steps in the synthesis of (Z,2)-2,4-Heptadiene from a
3-penten-1-yne intermediate.
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Caption: Synthetic workflow for (Z,Z)-2,4-Heptadiene.

Concluding Remarks

(Z,2)-2,4-Heptadiene is a specific stereoisomer of a simple conjugated diene. While direct
applications in drug development are not prominent, its synthesis and characterization are
relevant for fundamental organic chemistry research. The conjugated diene motif is a valuable
functional group in organic synthesis, serving as a precursor for various transformations,
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including Diels-Alder reactions. The detailed synthetic protocol and structural data provided
herein serve as a valuable resource for chemists exploring the reactivity and potential
applications of such compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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